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Compound of Interest

Compound Name: Trimethyl(phenylethynyl)tin

Cat. No.: B072856

Essential Safety and Handling Guide for
Trimethyl(phenylethynyl)tin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Trimethyl(phenylethynyl)tin (CAS Number: 1199-95-7). Adherence
to these procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Quantitative Data

Trimethyl(phenylethynyl)tin is a highly toxic organotin compound. It is fatal if swallowed,
inhaled, or in contact with skin, and is very toxic to aquatic life with long-lasting effects.[1][2][3]
The following table summarizes key quantitative safety data.
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Parameter Value Reference
Signal Word Danger [1]
GHS Hazard Codes H300, H310, H330, H410 [2]

Acute Toxicity 1 (Dermal),

Acute Toxicity 2 (Inhalation),
Hazard Class o ]

Acute Toxicity 2 (Oral), Aquatic

Acute 1, Aquatic Chronic 1

ACGIH TLV (TWA) 0.1 mg(Sn)/m3 (skin) [4]
ACGIH TLV (STEL) 0.2 mg(Sn)/m3 (skin) [4]
OSHA PEL (TWA) 0.1 mg(Sn)/m3 [4]
UN Number 3146 (5]

Personal Protective Equipment (PPE)

All personnel handling Trimethyl(phenylethynyl)tin must use the following personal protective
equipment.

o Respiratory Protection: A full-face respirator with appropriate cartridges (e.g., type P2) or a
self-contained breathing apparatus (SCBA) is mandatory.[4] Work should be conducted in a
chemical fume hood.[3]

e Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6]

e Hand Protection: Use impervious chemical-resistant gloves (e.qg., nitrile rubber). Gloves must
be inspected before use and changed frequently.[4][6]

o Protective Clothing: Wear fire/flame resistant and impervious clothing, such as a lab coat,
and protective boots if necessary.[4][6][7]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of Trimethyl(phenylethynyl)tin.
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e Preparation:

o

Ensure a safety shower and eye wash station are readily accessible.[4]

[¢]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume
hood.[3][7]

[¢]

Assemble all necessary equipment and reagents before handling the compound.

Decontaminate the work area before and after use.

o

e Handling:

o

Avoid all personal contact, including inhalation of vapors or dust.[7]

[¢]

Do not eat, drink, or smoke in the handling area.[7]

[e]

Keep the container tightly closed when not in use.[1][7]

[e]

Avoid the formation of dust and aerosols.[6]

o

Use non-sparking tools to prevent ignition sources.[6]
e Emergency Procedures:

o In case of skin contact: Immediately remove all contaminated clothing and wash the
affected area with plenty of soap and water. Seek immediate medical attention.[1][7]

o In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

o If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][3]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.[1]

Disposal Plan
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All waste containing Trimethyl(phenylethynyl)tin must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.[7][8]

o Waste Collection:

o Collect all waste material (including contaminated PPE, absorbent materials, and empty
containers) in a suitable, labeled, and closed container.[7]

o Container Management:

o Empty containers should be triple-rinsed (or equivalent) and the rinsate collected as
hazardous waste.

o Puncture empty containers to prevent reuse.[7]
e Disposal Method:

o Dispose of the chemical waste through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing.[6]

o Do not discharge to sewer systems or release into the environment.[6]

Workflow for Safe Handling of
Trimethyl(phenylethynyl)tin
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Workflow for Safe Handling of Trimethyl(phenylethynyl)tin

Preparation
- Verify fume hood operation
- Don appropriate PPE
- Prepare workspace and materials
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- Dispense in fume hood
- Keep container sealed
- Avoid dust/aerosol generation

Post-Handling

- Decontaminate workspace
- Remove PPE correctly
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Emergency Response
- Skin/Eye Contact: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Do not induce vomiting
- SEEK IMMEDIATE MEDICAL ATTENTION

Click to download full resolution via product page

Caption: This diagram outlines the critical steps for the safe handling of
Trimethyl(phenylethynyl)tin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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